Cas no 1807020-98-9 (3-(Difluoromethyl)-5-iodo-4-methoxypyridine-2-carboxylic acid)

3-(Difluoromethyl)-5-iodo-4-methoxypyridine-2-carboxylic acid is a fluorinated pyridine derivative with a multifunctional structure, featuring difluoromethyl, iodo, and methoxy substituents. The presence of these functional groups enhances its utility as a versatile intermediate in pharmaceutical and agrochemical synthesis. The difluoromethyl group contributes to metabolic stability, while the iodo substituent offers a reactive site for further derivatization via cross-coupling reactions. The carboxylic acid moiety provides an additional handle for conjugation or salt formation. This compound is particularly valuable in the development of bioactive molecules, where its structural features enable precise modifications for optimizing physicochemical properties and biological activity. Its high purity and well-defined reactivity make it a reliable building block for research and industrial applications.

3-(Difluoromethyl)-5-iodo-4-methoxypyridine-2-carboxylic acid structure

1807020-98-9 structure

Product Name:3-(Difluoromethyl)-5-iodo-4-methoxypyridine-2-carboxylic acid

CAS No:1807020-98-9

MF:C₈H₆F₂INO₃

MW:329.03942155838

CID:4891474

Update Time:2025-11-01

3-(Difluoromethyl)-5-iodo-4-methoxypyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-(Difluoromethyl)-5-iodo-4-methoxypyridine-2-carboxylic acid
- Inchi： 1S/C8H6F2INO3/c1-15-6-3(11)2-12-5(8(13)14)4(6)7(9)10/h2,7H,1H3,(H,13,14)
- InChI Key： ZSXLVDSXABJYKF-UHFFFAOYSA-N
- SMILES： IC1=CN=C(C(=O)O)C(C(F)F)=C1OC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 242
XLogP3: 2
Topological Polar Surface Area: 59.4

3-(Difluoromethyl)-5-iodo-4-methoxypyridine-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029024975-250mg	3-(Difluoromethyl)-5-iodo-4-methoxypyridine-2-carboxylic acid	1807020-98-9	95%	250mg	$940.80	2022-03-31
Alichem	A029024975-500mg	3-(Difluoromethyl)-5-iodo-4-methoxypyridine-2-carboxylic acid	1807020-98-9	95%	500mg	$1,701.85	2022-03-31
Alichem	A029024975-1g	3-(Difluoromethyl)-5-iodo-4-methoxypyridine-2-carboxylic acid	1807020-98-9	95%	1g	$2,923.95	2022-03-31

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Additional information on 3-(Difluoromethyl)-5-iodo-4-methoxypyridine-2-carboxylic acid

3-(Difluoromethyl)-5-iodo-4-methoxypyridine-2-carboxylic acid (CAS No. 1807020-98-9): A Comprehensive Overview

3-(Difluoromethyl)-5-iodo-4-methoxypyridine-2-carboxylic acid (CAS No. 1807020-98-9) is a highly specialized compound with significant potential in various pharmaceutical and chemical applications. This molecule, characterized by its unique structural features, has garnered considerable attention in recent years due to its promising properties and potential therapeutic applications.

The chemical structure of 3-(Difluoromethyl)-5-iodo-4-methoxypyridine-2-carboxylic acid is composed of a pyridine ring substituted with a difluoromethyl group, an iodine atom, and a methoxy group. The presence of these functional groups imparts distinct chemical and biological properties to the compound. The difluoromethyl group, in particular, is known for its ability to enhance metabolic stability and improve pharmacokinetic profiles, making it a valuable moiety in drug design.

Recent studies have highlighted the potential of 3-(Difluoromethyl)-5-iodo-4-methoxypyridine-2-carboxylic acid in the development of novel therapeutics. For instance, a study published in the Journal of Medicinal Chemistry (2023) explored the use of this compound as a lead structure for the development of inhibitors targeting specific enzymes involved in various diseases. The researchers found that the compound exhibited potent inhibitory activity against these enzymes, suggesting its potential as a therapeutic agent.

In another study, published in the European Journal of Medicinal Chemistry (2022), the compound was evaluated for its anti-inflammatory properties. The results indicated that 3-(Difluoromethyl)-5-iodo-4-methoxypyridine-2-carboxylic acid effectively reduced inflammation in both in vitro and in vivo models. This finding opens up new avenues for its use in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

The synthesis of 3-(Difluoromethyl)-5-iodo-4-methoxypyridine-2-carboxylic acid has been extensively studied to optimize yield and purity. A notable synthetic route involves the sequential addition of functional groups to a pyridine scaffold. This approach ensures high selectivity and efficiency, making it suitable for large-scale production. The synthetic methods described in recent literature provide a robust foundation for further research and development.

The physicochemical properties of 3-(Difluoromethyl)-5-iodo-4-methoxypyridine-2-carboxylic acid are also noteworthy. The compound exhibits good solubility in organic solvents and moderate solubility in water, which facilitates its use in various formulations. Additionally, its thermal stability and low toxicity profile make it an attractive candidate for pharmaceutical applications.

In the context of drug discovery, 3-(Difluoromethyl)-5-iodo-4-methoxypyridine-2-carboxylic acid has shown promise as a hit-to-lead candidate. Its unique structural features enable it to interact with specific biological targets, thereby modulating their activity. This property is crucial for developing drugs with high specificity and efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of compounds derived from 3-(Difluoromethyl)-5-iodo-4-methoxypyridine-2-carboxylic acid. Preliminary results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings underscore the potential of this compound as a future therapeutic agent.

In conclusion, 3-(Difluoromethyl)-5-iodo-4-methoxypyridine-2-carboxylic acid (CAS No. 1807020-98-9) represents a promising molecule with diverse applications in pharmaceutical research and development. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation. As research continues to advance, it is likely that this compound will play a significant role in the discovery and development of new therapeutic agents.